Cas no 1086393-02-3 (5-Nitropyrimidine-2-carboxylic acid)

5-Nitropyrimidine-2-carboxylic acid structure
1086393-02-3 structure
Product Name:5-Nitropyrimidine-2-carboxylic acid
CAS No:1086393-02-3
MF:C5H3N3O4
MW:169.095020532608
CID:97793
PubChem ID:45790036
Update Time:2025-04-18

5-Nitropyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Nitropyrimidine-2-carboxylic acid
    • 2-Pyrimidinecarboxylicacid, 5-nitro-
    • 5-NITRO-PYRIMIDINE-2-CARBOXYLIC ACID
    • AK-32817
    • CTK0G9226
    • FT-0646855
    • SB56721
    • 1086393-02-3
    • AKOS006324168
    • DTXSID90672179
    • 5-nitropyrimidine-2-carboxylicacid
    • MDL: MFCD11506287
    • Inchi: 1S/C5H3N3O4/c9-5(10)4-6-1-3(2-7-4)8(11)12/h1-2H,(H,9,10)
    • InChI Key: DFFNNSKQSUCTCZ-UHFFFAOYSA-N
    • SMILES: OC(C1N=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 169.01239
  • Monoisotopic Mass: 169.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.686
  • Boiling Point: 482.1 °C at 760 mmHg
  • Flash Point: 245.3 °C
  • PSA: 106.22
  • LogP: 0.60620
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